molecular formula ClLi<br>LiCl B052723 Lithium chloride CAS No. 7447-41-8

Lithium chloride

Cat. No.: B052723
CAS No.: 7447-41-8
M. Wt: 42.4 g/mol
InChI Key: KWGKDLIKAYFUFQ-UHFFFAOYSA-M
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Description

Lithium chloride is a chemical compound with the formula LiCl. It is a white or colorless crystalline solid that is highly soluble in water and polar organic solvents. This compound is a typical ionic compound, but the small size of the lithium ion gives it properties not seen in other alkali metal chlorides, such as extraordinary solubility in polar solvents and hygroscopic properties .

Mechanism of Action

Target of Action

Lithium chloride primarily targets neurotransmitters and second messenger systems within the body . It interacts with dopamine and glutamate , two critical neurotransmitters involved in the pathogenesis of bipolar affective disorder . Lithium also targets GSK-3β (glycogen synthase kinase 3β) , an enzyme that plays a crucial role in various cellular processes .

Mode of Action

This compound acts by modulating the activity of its targets. It decreases presynaptic dopamine activity and inactivates postsynaptic G proteins, thereby reducing excitatory neurotransmission in the brain . It also downregulates the NMDA receptor and inhibits the myoinositol second messenger system . Furthermore, this compound inhibits GSK-3β, influencing neurogenesis .

Biochemical Pathways

This compound affects several biochemical pathways. It modulates the dopamine and glutamate neurotransmission pathways, leading to changes in the levels of these neurotransmitters . Lithium also influences the myoinositol pathway, which is responsible for maintaining signal efficiency by producing two postsynaptic second messenger system pathways: Inositol triphosphate (IP3) and Diaglycerol (DAG) .

Pharmacokinetics

This compound is well absorbed orally and is mainly distributed in the total body water . The pharmacokinetics of lithium is linear within the dose regimen used in clinical practice . The typical values of lithium clearance range from 0.41 to 9.39 L/h, and the magnitude of inter-individual variability on lithium clearance ranges from 12.7 to 25.1% .

Result of Action

The action of this compound results in a multitude of physiological and biochemical effects. It reduces excitatory neurotransmission in the brain, modulates neurotransmission, and regulates gene transcription . It also exerts neuroprotective effects . In the context of bipolar disorder, lithium’s therapeutic action may be due to a number of effects, ranging from inhibition of enzymes such as GSK-3 to modulation of glutamate receptors .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, industrialization and mining have resulted in high lithium accumulation in soil and groundwater . This can affect the bioavailability of lithium and its subsequent uptake by plants and entry into the food chain . Moreover, the presence of other ions in the environment, such as sodium and magnesium, can affect the action of lithium by competing for the same binding sites in enzymes .

Preparation Methods

Synthetic Routes and Reaction Conditions: Lithium chloride can be synthesized by the reaction of lithium hydroxide or lithium carbonate with hydrochloric acid. The resulting solution is evaporated to obtain a mixture of saturated solution and this compound crystals. The solid and the solution are then separated, and the supernatant solution is recycled for further evaporation .

Industrial Production Methods: In industrial settings, this compound is often produced from lithium carbonate. The lithium carbonate is treated with hydrochloric acid to form this compound and carbon dioxide. The reaction is as follows:

Li2CO3+2HCl2LiCl+CO2+H2O\text{Li}_2\text{CO}_3 + 2\text{HCl} \rightarrow 2\text{LiCl} + \text{CO}_2 + \text{H}_2\text{O} Li2​CO3​+2HCl→2LiCl+CO2​+H2​O

Types of Reactions:

    Oxidation and Reduction: this compound does not undergo oxidation or reduction reactions under normal conditions due to its ionic nature.

    this compound can react with sulfuric acid to form lithium sulfate and hydrogen chloride:

    Substitution: 2LiCl+H2SO4Li2SO4+2HCl2\text{LiCl} + \text{H}_2\text{SO}_4 \rightarrow \text{Li}_2\text{SO}_4 + 2\text{HCl} 2LiCl+H2​SO4​→Li2​SO4​+2HCl

    this compound reacts with sodium hydroxide to form lithium hydroxide and sodium chloride:

    Reaction with Bases: LiCl+NaOHLiOH+NaCl\text{LiCl} + \text{NaOH} \rightarrow \text{LiOH} + \text{NaCl} LiCl+NaOH→LiOH+NaCl

Common Reagents and Conditions:

    Sulfuric Acid: Used in the formation of lithium sulfate.

    Sodium Hydroxide: Used in the formation of lithium hydroxide.

Major Products:

    Lithium Sulfate: Formed from the reaction with sulfuric acid.

    Lithium Hydroxide: Formed from the reaction with sodium hydroxide.

Scientific Research Applications

Chemistry: Lithium chloride is used as a desiccant for drying air streams. It is also used in the production of lithium metal by electrolysis of a molten mixture of this compound and potassium chloride .

Biology: this compound is used in molecular biology for the precipitation of RNA from cellular extracts. It selectively precipitates RNA while leaving DNA and proteins in solution .

Medicine: this compound has been studied for its potential use in the treatment of bipolar disorder and other psychiatric conditions. It is believed to stabilize mood by affecting neurotransmitter pathways .

Industry: this compound is used in air conditioning systems as a dehumidifier. It is also used in the production of ceramics and as a flux in welding and soldering .

Comparison with Similar Compounds

  • Lithium Fluoride (LiF)
  • Lithium Bromide (LiBr)
  • Lithium Iodide (LiI)

Comparison:

This compound stands out due to its unique combination of high solubility, hygroscopic nature, and versatility in various applications, making it a valuable compound in both scientific research and industrial processes.

Properties

IUPAC Name

lithium;chloride
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InChI

InChI=1S/ClH.Li/h1H;/q;+1/p-1
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InChI Key

KWGKDLIKAYFUFQ-UHFFFAOYSA-M
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Canonical SMILES

[Li+].[Cl-]
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Molecular Formula

ClLi, LiCl
Record name LITHIUM CHLORIDE
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DSSTOX Substance ID

DTXSID2025509
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Molecular Weight

42.4 g/mol
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Physical Description

Lithium chloride appears as colorless crystals or powder. Low toxicity., Dry Powder; Dry Powder, Liquid; Liquid, Colorless powder or crystals, soluble in water and very hygroscopic; [CAMEO] White, deliquescent crystals, granules, or powder; Forms include anhydrous, hydrated salts, and solutions; [CHEMINFO], COLOURLESS-TO-WHITE HYGROSCOPIC AND DELIQUESCENT CRYSTALS OR POWDER.
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Boiling Point

2417 to 2480 °F at 760 mmHg (NTP, 1992), 1383 °C, 1360 °C
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Solubility

Very soluble (NTP, 1992), 84.5 g/100 g water at 25 °C; soluble in ethanol, acetone, pyridine, 25.10 G SOL IN 100 CC ALC @ 30 °C; 42.36 G SOL IN 100 CC METHANOL @ 25 °C; 4.11 G SOL IN 100 CC ACETONE @ 25 °C; 0.538 G SOL IN 100 CC AMMONIUM HYDROXIDE @ 33.9 °C, Very soluble in water alcohols, ether, pyridine, nitrobenzene, In water (g/100g): 83.2 at 20 °C, 89.8 at 40 °C, 98.4 at 60 °C, 111.9 at 80 °C, 128.3 at 100 °C; in ethanol: 2.5 g/100g at 25 °C; in methanol: 17 g/100g at 25 °C, Solubility in water, g/100ml: 76.9
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Density

2.068 at 77 °F (NTP, 1992) - Denser than water; will sink, 2.07 g/cu cm, Relative density (water = 1): 2.1
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Vapor Pressure

1 mm Hg at 547 °C
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Mechanism of Action

...Intraperitoneal lithium chloride (LiCl) induces transient expression of inducible cAMP early repressor (ICER) and c-fos mRNAs in the rat adrenal cortex and increases plasma level of corticosterone; the cortical expression of ICER mRNA by LiCl occurs in a dose-dependent manner; adrenal induction of ICER expression is delayed compared with c-fos expression; dexamethasone pretreatment (4 mg/kg) blocks corticosterone release and adrenocortical ICER induction either by systemic LiCl (76 mg/kg) or by restraint stress; and intracerebroventricular LiCl (127 ug/5 uL) is sufficient for adrenocortical, but not medullary, ICER induction. ..., Lithium, through modulating basic cellular signalling pathways, is capable of modulating several neurotransmitter systems in the brain such as cholinergic, serotonergic, noradrenergic and dopaminergic pathways. /Lithium NOS/, Lithium may also slightly alter the reuptake and presynaptic storage of catecholamines in directions consistent with incr inactivation of the amines. /Li+/, In animal brain tissue, Li+ at concn of 1 to 10 mEq/L inhibits the depolarization-provoked and Ca+2-dependent release of norepinephrine and dopamine, but not serotonin, from nerve terminals. Li+ may even enhance the release of serotonin, especially in the limbic system, at least transiently. The ion has little effect on catecholamine-sensitive adenylyl cyclase activity or on the binding of ligands to monoamine receptors in brain tissue, although there is some evidence that Li+ can inhibit the effects of receptor-blocking agents that cause supersensitivity in such systems. Li+ can modify some hormonal responses mediated by adenylyl cyclase or phospholipase C in other tissues, including the actions of antidiuretic and thyroid-stimulating hormones on the actions of antidiuretic and thyroid-stimulating hormones on their peripheral target tissues. In part, the actions of Li+ may reflect its ability to interfere with the activity of both stimulatory and inhibitory GTP-binding proteins (Gs and Gi) by keeping them in their less active alpha-beta-gamma trimer state. /Li+/, For more Mechanism of Action (Complete) data for LITHIUM CHLORIDE (12 total), please visit the HSDB record page.
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Color/Form

Deliquescent, cubic crystals, granules or crystalline powder, White cubic crystals or powder; hygroscopic

CAS No.

7447-41-8
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Melting Point

1121 °F (NTP, 1992), 610 °C, 613 °C
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Synthesis routes and methods I

Procedure details

N-(4-Cyanobenzyl)-L-pyroglutamic acid methyl ester (0.875 g, 0.0034 mol) was dissolved in THF:H2O (3:1) (12 mL) and treated with LiOH (0.294 g, 0.007 mol) with stirring at ambient temperature. After stirring for 3 h, the solution was neutralized with 1N HCl, and concentrated to dryness to give the title compound and 2.1 eq of LiCl which was used without further purification.
Name
N-(4-Cyanobenzyl)-L-pyroglutamic acid methyl ester
Quantity
0.875 g
Type
reactant
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One
Name
Quantity
0.294 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

To a solution of a mixture of methyl (2R)-6′-oxo-1,3,6′,7′-tetrahydrospiro[indene-2,5′-pyrrolo[2,3-d]pyrimidine]-5-carboxylate (10 mg, 0.034 mmol) and triethylamine hydrochloride (0.034 mmol from previous step) in 1 mL of 1:1 THF/MeOH was added 1N LiOH (102 μL, 102 mmol). After 16 h, the reaction was neutralized to pH=7 with 3 N HCl and then concentrated in vacuo. The crude material was azeotroped from benzene to afford the title compound as a mixture with 3 equivalents of lithium chloride and 1 equivalent of triethylamine hydrochloride. MS: m/z=282.1 (M+1). 1H NMR (500 MHz, DMSO d6): δ 11.57 (s, 1H); 8.69 (s, 1H); 8.11 (s, 1H), 7.84 (m, 2H); 7.40 (dd, J=8.3 Hz, 1H); 3.34-3.28 (m, 4H).
Name
methyl (2R)-6′-oxo-1,3,6′,7′-tetrahydrospiro[indene-2,5′-pyrrolo[2,3-d]pyrimidine]-5-carboxylate
Quantity
10 mg
Type
reactant
Reaction Step One
Quantity
0.034 mmol
Type
reactant
Reaction Step One
Name
THF MeOH
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
102 μL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Synthesis routes and methods III

Procedure details

To a solution of a mixture of methyl (2R)-6′-oxo-1,3,6′,7′-tetrahydrospiro[indene-2,5′-pyrrolo[2,3-d]pyrimidine]-5-carboxylate (10 mg, 0.034 mmol) and triethylamine hydrochloride (0.034 mmol from previous step) in 1 mL of 1:1 THF/MeOH was added 1N LiOH (102 uL, 102 mmol). After 16 h, the reaction was neutralized to pH=7 with 3N HCl and then concentrated in vacuo. The crude material was azeotroped from benzene to afford the title compound as a mixture with 3 eq. of lithium chloride and 1 eq. triethylamine hydrochloride (13 mg). MS 282.1 (M+1). 1H NMR (500 MHz, DMSO d6): δ 11.57 (s, 1H); 8.69 (s, 1H); 8.11 (s, 1H); 7.84 (m, 2H); 7.40 (dd, J=8.3 Hz, 1H); 3.34-3.28 (m, 4H).
Name
methyl (2R)-6′-oxo-1,3,6′,7′-tetrahydrospiro[indene-2,5′-pyrrolo[2,3-d]pyrimidine]-5-carboxylate
Quantity
10 mg
Type
reactant
Reaction Step One
Quantity
0.034 mmol
Type
reactant
Reaction Step One
Name
THF MeOH
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
102 μL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Synthesis routes and methods IV

Procedure details

To a solution of 3-amino-5-(2,2-difluoro-ethyl)-6H-pyrrolo[2,3-b]pyrazine-2-carboxylic acid methyl ester (192 mg, 0.749 mmol) in THF (3.8 ml) was added a solution of 1M LiOH (0.824 ml, 0.824 mmol) and the reaction mixture was stirred at r.t. for 20 h. At 0° C. 1M HCl (0.749 ml) was added and the mixture diluted with toluene (7.5 ml). The solvents were evaporated to provide the title compound together with LiCl as brown powder. This material was used for coupling reactions without further purification.
Name
3-amino-5-(2,2-difluoro-ethyl)-6H-pyrrolo[2,3-b]pyrazine-2-carboxylic acid methyl ester
Quantity
192 mg
Type
reactant
Reaction Step One
Name
Quantity
0.824 mL
Type
reactant
Reaction Step One
Name
Quantity
3.8 mL
Type
solvent
Reaction Step One
Name
Quantity
0.749 mL
Type
reactant
Reaction Step Two
Quantity
7.5 mL
Type
solvent
Reaction Step Three

Synthesis routes and methods V

Procedure details

To a solution of 3-(di-tert-butoxycarbonyl-amino)-5-(3-fluoro-propoxy)-pyrazine-2-carboxylic acid 3-fluoro-propyl ester and 3-(di-tert-butoxycarbonyl-amino)-5-(3-fluoro-propoxy)-pyrazine-2-carboxylic acid methyl ester (395 mg, 0.92 mmol) in THF (10 ml) was added 0.5N LiOH (2.02 ml, 1.01 mmol) and the mixture was stirred for 5.5 h. To the reaction mixture was added 1N HCl (0.92 ml, 0.92 mmol) after stirring for 5 min toluene was added and the solvents were evaporated to provide the title compound together with lithium chloride as a light yellow solid. The mixture was used for coupling reactions without further purification.
Name
3-(di-tert-butoxycarbonyl-amino)-5-(3-fluoro-propoxy)-pyrazine-2-carboxylic acid 3-fluoro-propyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-(di-tert-butoxycarbonyl-amino)-5-(3-fluoro-propoxy)-pyrazine-2-carboxylic acid methyl ester
Quantity
395 mg
Type
reactant
Reaction Step One
Name
Quantity
2.02 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0.92 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Customer
Q & A

Q1: What is the molecular formula and weight of lithium chloride?

A1: The molecular formula of this compound is LiCl, and its molecular weight is 42.39 g/mol. []

Q2: Are there any spectroscopic data available for this compound?

A2: While specific spectroscopic data isn't detailed in the provided research, techniques like neutron scattering have been used to analyze the structure of molten this compound. []

Q3: How does this compound interact with biological systems?

A3: Research suggests this compound exerts its effects through various mechanisms. One prominent target is glycogen synthase kinase-3 beta (GSK-3β), which LiCl inhibits. [, , ] This inhibition influences downstream signaling pathways, impacting processes like cell proliferation, apoptosis, and neurotransmission. [, , , ]

Q4: Can you elaborate on the impact of this compound on neuronal cells?

A4: this compound demonstrates neuroprotective effects, influencing neuronal growth, survival, and apoptosis. [, , , ] Studies show LiCl can promote the growth and survival of cultured cerebrocortical neurons in rats. [] Additionally, LiCl exhibits protective effects against neuronal apoptosis in rat models of cerebral ischemia. []

Q5: Does this compound influence hormone levels?

A5: Studies indicate that LiCl can impact hormone levels, particularly thyroid hormones and steroid hormones. Research suggests LiCl can both stimulate and suppress thyroid hormone production depending on dosage and duration of exposure. [, ] In the context of luteal steroidogenesis, LiCl appears to suppress the expression of steroidogenic enzymes and decrease progesterone levels. []

Q6: What are some potential applications of this compound?

A6: Beyond its known role in treating bipolar disorder, research explores LiCl's potential in other areas. This includes investigating its effects on acute kidney injury [], spinal cord injury [], and pain management. [, ] Furthermore, LiCl shows promise in preclinical models of limb-girdle muscular dystrophy. []

Q7: Is this compound used in any industrial applications?

A7: Yes, LiCl finds use in various industrial applications. It's employed as a desiccant in air conditioning systems due to its hygroscopic properties. [] Additionally, LiCl is used in the extraction of fish muscle proteins, outperforming other salts like sodium chloride in this regard. []

Q8: What are the known toxicological effects of this compound?

A8: While LiCl is used therapeutically, it's crucial to acknowledge its potential toxicity. Research highlights that LiCl can induce adverse effects on the thyroid gland and potentially impact calcium metabolism. [, ] Prolonged exposure and high doses appear to exacerbate these effects.

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